Cas no 2227910-41-8 (tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate)

• Product Name: tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate
• CAS No: 2227910-41-8
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5969968
• PubChem ID: 165712989
• Update Time: 2025-06-12

tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate
• tert-butyl N-{5-[(1R)-2-amino-1-hydroxyethyl]-2-methylphenyl}carbamate
• EN300-1881818
• 2227910-41-8

• Inchi： 1S/C14H22N2O3/c1-9-5-6-10(12(17)8-15)7-11(9)16-13(18)19-14(2,3)4/h5-7,12,17H,8,15H2,1-4H3,(H,16,18)/t12-/m0/s1
• InChI Key： QZOJYPKIROZWIP-LBPRGKRZSA-N
• SMILES： O(C(NC1=C(C)C=CC(=C1)[C@H](CN)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate

Introduction to Tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate (CAS No. 2227910-41-8)

Tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate, with the CAS number 2227910-41-8, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate features a carbamate group attached to a tert-butyl moiety, which is further linked to a substituted phenyl ring. The presence of the (1R) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity. This stereochemistry has been the focus of numerous studies aimed at understanding how it influences the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse pharmacological properties. Carbamates are known for their ability to act as inhibitors or modulators of various enzymes and receptors, making them valuable candidates for therapeutic applications. The specific substitution pattern in tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate suggests potential activity in areas such as pain management, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential role in the treatment of neurodegenerative disorders. Research has shown that carbamate derivatives can interact with specific enzymes and receptors involved in these conditions. For instance, studies have indicated that carbamates may inhibit enzymes like acetylcholinesterase, which is relevant to Alzheimer's disease. The (1R) configuration of the phenyl ring in tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate may enhance its binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

The synthesis of tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate involves multiple steps, each requiring precise control over reaction conditions and reagent selection. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity, which is essential for its biological evaluation.

In vitro studies have begun to uncover the mechanistic details of how tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate exerts its effects. These studies have revealed interactions with various biological pathways, including those involving neurotransmitter systems and inflammatory responses. For example, preliminary data suggest that this compound may modulate the activity of certain neurotransmitter receptors, leading to potential applications in managing neurological symptoms.

The pharmacokinetic properties of tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Early pharmacokinetic studies have provided insights into its metabolic pathways and potential interactions with cytochrome P450 enzymes, which are important for drug metabolism.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The case of tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate exemplifies this collaborative approach. Chemists have synthesized and optimized the compound's structure, while biologists have conducted assays to evaluate its biological activity. Clinicians have provided insights into potential therapeutic applications based on preclinical data.

The future direction of research on tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate includes further exploration of its pharmacological profile and clinical potential. Preclinical studies are ongoing to assess its safety and efficacy in animal models. If these studies yield positive results, clinical trials may be initiated to evaluate its effectiveness in human patients.

The significance of this compound extends beyond its potential therapeutic applications. It serves as a valuable tool for understanding the structure-activity relationships within the carbamate class of compounds. Such knowledge can guide the design of future drug candidates with improved efficacy and reduced side effects.

In conclusion, tert-butyl N-{5-(1R)-2-amino-1-hydroxyethyl-2-methylphenyl}carbamate (CAS No. 2227910-41-8) represents an exciting advancement in pharmaceutical research. Its unique molecular structure and promising biological activity make it a compelling candidate for further investigation. As research continues to uncover new insights into its properties and potential applications, this compound holds promise for contributing to the development of novel treatments for various diseases.